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Compound of Interest

Compound Name: KZR-504

Cat. No.: B15580646 Get Quote

KZR-504 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of KZR-504, a

selective inhibitor of the immunoproteasome's low molecular mass polypeptide 2 (LMP2)

subunit.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving KZR-504?

A1: The recommended solvent for dissolving KZR-504 is dimethyl sulfoxide (DMSO). It is

highly soluble in DMSO.

Q2: What is the maximum solubility of KZR-504 in DMSO?

A2: KZR-504 has a high solubility in DMSO, reaching up to 100 mg/mL (241.88 mM).[1] It is

important to note that ultrasonic assistance may be required to achieve this concentration.[1]

Q3: Is KZR-504 soluble in other common laboratory solvents like ethanol or methanol?

A3: While specific quantitative data for the solubility of KZR-504 in other organic solvents such

as ethanol, methanol, or acetonitrile is not readily available, general principles of peptide

solubility can be applied. As KZR-504 is a peptide-like molecule, it is expected to have some

solubility in organic solvents. However, empirical testing of a small amount of the compound is

recommended to determine the solubility in your specific solvent of choice.
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Q4: How should I prepare KZR-504 for in vivo studies?

A4: For in vivo administration, KZR-504 is typically first dissolved in DMSO and then further

diluted in a suitable vehicle. Several formulations have been described with a solubility of at

least 2.5 mg/mL.[1][2] Commonly used vehicles include combinations of PEG300, Tween-80,

saline, SBE-β-CD (sulfobutylether-β-cyclodextrin), and corn oil.[1][2]

Q5: How should I store KZR-504 stock solutions?

A5: Stock solutions of KZR-504 in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles. For long-term storage, it is recommended to store the aliquots at -20°C or -80°C.

Troubleshooting Guide
Issue: The KZR-504 powder is not dissolving completely in DMSO.

Solution 1: Increase Sonication Time: KZR-504 may require sonication to fully dissolve,

especially at higher concentrations.[1] Ensure you are using an ultrasonic bath and sonicate

for a sufficient period.

Solution 2: Gentle Warming: Gentle warming of the solution can aid in dissolution. However,

avoid excessive heat to prevent potential degradation of the compound.

Solution 3: Check Solvent Quality: Ensure you are using high-purity, anhydrous DMSO. The

presence of water can affect the solubility of many organic compounds.

Issue: KZR-504 precipitates when I dilute my DMSO stock solution into an aqueous buffer for

my experiment.

Solution: This is a common issue when diluting a compound from a high-concentration

organic stock into an aqueous medium. To mitigate this, perform serial dilutions of your

DMSO stock in DMSO first to lower the concentration. Then, add the final, more diluted

DMSO solution to your aqueous buffer. This gradual decrease in the organic solvent

concentration can help prevent precipitation.

Quantitative Solubility Data
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Solvent/Vehicle Solubility
Molar
Concentration
(approx.)

Notes

DMSO 100 mg/mL 241.88 mM
Ultrasonic assistance

may be required.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ≥ 6.05 mM Clear solution.[1][2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL ≥ 6.05 mM Clear solution.[1][2]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ≥ 6.05 mM Clear solution.[1][2]

Molecular Weight of KZR-504: 413.43 g/mol

Experimental Protocols
Preparation of a 10 mM KZR-504 Stock Solution in
DMSO

Weighing: Accurately weigh out 4.13 mg of KZR-504 powder.

Dissolving: Add 1 mL of high-purity, anhydrous DMSO to the powder.

Sonication: Place the vial in an ultrasonic bath and sonicate until the powder is completely

dissolved, resulting in a clear solution.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol for In Vivo Formulation (Example)
This protocol is based on formulations achieving a solubility of ≥ 2.5 mg/mL.[1][2]
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Initial Dissolution: Prepare a concentrated stock solution of KZR-504 in DMSO (e.g., 25

mg/mL).

Vehicle Preparation: In a separate tube, prepare the desired vehicle. For example, for a

vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, combine the

appropriate volumes of each component.

Final Formulation: Slowly add the KZR-504 DMSO stock solution to the vehicle while

vortexing to ensure proper mixing and prevent precipitation. The final concentration of DMSO

in the formulation should be 10%.

Visualizations
KZR-504 Mechanism of Action
KZR-504 is a selective inhibitor of the LMP2 (Low Molecular Mass Polypeptide 2) subunit of the

immunoproteasome. The immunoproteasome is a specialized form of the proteasome found in

hematopoietic cells and is involved in processing antigens for presentation by MHC class I

molecules, as well as in cytokine signaling and T-cell differentiation. By inhibiting the LMP2

subunit, KZR-504 disrupts the normal function of the immunoproteasome, which is a

therapeutic strategy for autoimmune diseases.
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Click to download full resolution via product page

Caption: KZR-504 selectively inhibits the LMP2 subunit of the immunoproteasome.

Experimental Workflow: Preparing KZR-504 for Cell-
Based Assays
This diagram outlines the general workflow for preparing KZR-504 from a powder to a final

working concentration for use in cell-based experiments.
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Caption: Workflow for preparing KZR-504 for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [KZR-504 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580646#kzr-504-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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